Cas no 61452-35-5 (2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)-)

2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)- structure
61452-35-5 structure
Product Name:2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)-
CAS No:61452-35-5
MF:C18H14O3
MW:278.301965236664
CID:478815
PubChem ID:71395746
Update Time:2025-04-19

2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(benzofuranyl)-3-(4-methoxyphenyl)-
    • 1-(1-benzofuran-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • DTXSID10817348
    • 61452-35-5
    • Inchi: 1S/C18H14O3/c1-20-15-9-6-13(7-10-15)8-11-16(19)18-12-14-4-2-3-5-17(14)21-18/h2-12H,1H3
    • InChI Key: NXXLVUUHFUEPNT-UHFFFAOYSA-N
    • SMILES: O1C(C(C=CC2C=CC(=CC=2)OC)=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 278.09432
  • Monoisotopic Mass: 278.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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